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Compound of Interest

Compound Name: 3-(Dimethylamino)benzaldehyde

Cat. No.: B1293425 Get Quote

Comprehensive Safety Protocol: Handling 3-
(Dimethylamino)benzaldehyde
This guide provides essential safety, handling, and disposal information for 3-
(Dimethylamino)benzaldehyde (CAS No. 619-22-7), tailored for laboratory and research

professionals. Adherence to these protocols is critical to ensure personal safety and minimize

environmental impact.

Hazard Identification and Safety Summary
3-(Dimethylamino)benzaldehyde is classified as a hazardous substance. Exposure can lead

to significant health effects. The primary hazards include irritation to the skin, eyes, and

respiratory system, and it is harmful if swallowed, inhaled, or absorbed through the skin.[1]

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Warning H302: Harmful if swallowed

Acute Toxicity, Dermal Warning
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Warning H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Warning

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation Warning H332: Harmful if inhaled

Specific Target Organ Toxicity,

Single Exposure
Warning

H335: May cause respiratory

irritation

Source: PubChem CID

34288[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory when handling this chemical. Engineering

controls, such as a certified chemical fume hood, must be used to keep airborne

concentrations low.[2][3]

Recommended Personal Protective Equipment
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Protection Type Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[2][3]

Hand Protection

Wear appropriate chemical-resistant gloves

(e.g., nitrile rubber). Gloves must be inspected

prior to use. Dispose of contaminated gloves

after use in accordance with good laboratory

practices.[2]

Body Protection

Wear impervious protective clothing, such as a

lab coat, to prevent skin exposure.[2] For larger

quantities or significant risk of splashing, a

chemical-resistant apron may be necessary.[4]

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149

approved respirator is required if exposure limits

are exceeded or if irritation is experienced. Use

a respirator when dusts are generated.[2]

Operational and Handling Plan
A systematic approach to handling ensures minimal exposure and risk.

Step-by-Step Handling Protocol:

Preparation:

Ensure a chemical fume hood is operational and available.

Verify that an eyewash station and safety shower are accessible and unobstructed.[3][5]

Prepare all necessary equipment and reagents before handling the chemical.

Locate the appropriate spill cleanup kit and waste disposal containers.
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Handling:

Don all required PPE as specified in the table above.

Perform all manipulations, including weighing and transferring, within a chemical fume

hood to avoid dust inhalation.[6]

Avoid all personal contact with the substance.[7] Do not eat, drink, or smoke in the

handling area.[7][8]

Keep the container tightly closed when not in use.[2]

Post-Handling:

Thoroughly decontaminate all surfaces and equipment after use.

Wash hands and any exposed skin thoroughly with soap and water after handling.[2][6]

Remove contaminated clothing carefully and wash it before reuse.[4]

First Aid and Emergency Procedures
Immediate action is crucial in the event of exposure.

First Aid Measures
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Exposure Route Immediate Action

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2][6]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[2] Seek medical attention if

irritation develops or persists.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2] Remove contact

lenses if present and easy to do. Continue

rinsing and get medical aid.[6]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of water or

milk. Never give anything by mouth to an

unconscious person. Get immediate medical

aid.[2][6]

Spill Response:

Minor Spills: For small spills, carefully sweep or vacuum up the material, avoiding dust

generation, and place it into a suitable, sealed container for disposal.[2] Clean the area with

soap and water.

Major Spills: Evacuate the area and alert the appropriate emergency response team.

Prevent the spill from entering drains or waterways.

Disposal Plan
Dispose of 3-(Dimethylamino)benzaldehyde and any contaminated materials in accordance

with all applicable federal, state, and local environmental regulations.
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Chemical Waste: Unused or waste chemical should be placed in a clearly labeled, sealed

container and disposed of through a licensed waste disposal company.[8][9]

Contaminated Materials: Used PPE, spill cleanup materials, and empty containers should be

treated as hazardous waste and disposed of accordingly. Do not mix with other waste.

Visual Workflow for Handling 3-
(Dimethylamino)benzaldehyde
The following diagram illustrates the procedural flow for safely handling this chemical, from

preparation through disposal.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal Emergency Procedures
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Caption: Workflow for handling 3-(Dimethylamino)benzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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